Saxitoxin Diacetate Salt
Saxitoxin Diacetate Salt
Brand Name:
Vulcanchem
CAS No.:
220355-66-8
VCID:
VC0026549
InChI:
InChI=1S/C10H17N7O4.2C2H4O2/c11-6-15-5-4(3-21-8(13)18)14-7(12)17-2-1-9(19,20)10(5,17)16-6;2*1-2(3)4/h4-5,19-20H,1-3H2,(H2,12,14)(H2,13,18)(H3,11,15,16);2*1H3,(H,3,4)/t4-,5-,10-;;/m0../s1
SMILES:
CC(=O)O.CC(=O)O.C1CN2C(=NC(C3C2(C1(O)O)NC(=N3)N)COC(=O)N)N
Molecular Formula:
C10H17N7O4.2C2H4O2
Molecular Weight:
419.392
Saxitoxin Diacetate Salt
CAS No.: 220355-66-8
Main Products
VCID: VC0026549
Molecular Formula: C10H17N7O4.2C2H4O2
Molecular Weight: 419.392
| CAS No. | 220355-66-8 |
|---|---|
| Product Name | Saxitoxin Diacetate Salt |
| Molecular Formula | C10H17N7O4.2C2H4O2 |
| Molecular Weight | 419.392 |
| IUPAC Name | [(3aS,4R,10aS)-2,6-diamino-10,10-dihydroxy-3a,4,8,9-tetrahydro-1H-pyrrolo[1,2-c]purin-4-yl]methyl carbamate;acetic acid |
| Standard InChI | InChI=1S/C10H17N7O4.2C2H4O2/c11-6-15-5-4(3-21-8(13)18)14-7(12)17-2-1-9(19,20)10(5,17)16-6;2*1-2(3)4/h4-5,19-20H,1-3H2,(H2,12,14)(H2,13,18)(H3,11,15,16);2*1H3,(H,3,4)/t4-,5-,10-;;/m0../s1 |
| Standard InChIKey | ATZFJZKIYFVCKU-UIPPETONSA-N |
| SMILES | CC(=O)O.CC(=O)O.C1CN2C(=NC(C3C2(C1(O)O)NC(=N3)N)COC(=O)N)N |
| Synonyms | Saxitoxin, Diacetate, Gonyaulax sp.;stx |
| PubChem Compound | 45055422 |
| Last Modified | Nov 11 2021 |
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